Cas no 1005072-59-2 (N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide)
![N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide structure](https://www.kuujia.com/scimg/cas/1005072-59-2x500.png)
1005072-59-2 structure
Product name:N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide
CAS No:1005072-59-2
MF:C11H19NO
MW:181.274663209915
CID:1126896
N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide
- Acetamide, N-(6-ethylbicyclo[2.2.1]hept-2-yl)-
- N-(5-ethyl-3-bicyclo[2.2.1]heptanyl)acetamide
-
- Inchi: 1S/C11H19NO/c1-3-9-4-8-5-10(9)11(6-8)12-7(2)13/h8-11H,3-6H2,1-2H3,(H,12,13)
- InChI Key: DUPBBXMGYXAPCU-UHFFFAOYSA-N
- SMILES: C(NC1CC2CC1C(CC)C2)(=O)C
Computed Properties
- Exact Mass: 181.146664g/mol
- Monoisotopic Mass: 181.146664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 181.27g/mol
- XLogP3: 2.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.00±0.1 g/cm3(Predicted)
- Boiling Point: 329.5±9.0 °C(Predicted)
- pka: 16.21±0.40(Predicted)
N-(6-ethylbicyclo[2.2.1]hept-2-yl)acetamide Related Literature
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Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
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2. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
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Mahesh Shidore,Jatin Machhi,Prashant Murumkar,Mahesh Barmade,Jigar Thanki,Mange Ram Yadav RSC Adv., 2015,5, 91908-91921
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Darren J. Dixon,Christopher I. Harding,Steven V. Ley,D. Matthew G. Tilbrook Chem. Commun., 2003, 468-469
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Serena Gargiulo,Diederik J. Opperman,Ulf Hanefeld,Isabel W. C. E. Arends,Frank Hollmann Chem. Commun., 2012,48, 6630-6632
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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Kumaresh Ghosh,Debojyoti Tarafdar,Asmita Samadder,Anisur Rahman Khuda-Bukhsh RSC Adv., 2014,4, 58530-58535
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Agnese Piovesan,Tim Van De Looverbosch,Pieter Verboven,Clement Achille,Cesar Parra Cabrera,Elodie Boller,Yin Cheng,Rob Ameloot,Bart Nicolai Lab Chip, 2020,20, 2403-2411
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Dandan Chen,Ye Liu,Guoyang Gao,Zhihe Liu,Guofeng Wang,Changfeng Wu,Xiaofeng Fang J. Mater. Chem. B, 2021,9, 4826-4831
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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